Cas no 129192-17-2 (3-amino-5-(4-methylphenyl)benzoic Acid)

• Product Name: 3-amino-5-(4-methylphenyl)benzoic Acid
• CAS No: 129192-17-2
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD18318954
• CID: 1227855
• PubChem ID: 14617659
• Update Time: 2025-06-09

3-amino-5-(4-methylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(4-methylphenyl)benzoic Acid
• 5-Amino-4'-methyl[1,1'-biphenyl]-3-carboxylic acid
• DTXSID10562245
• 129192-17-2
• A1-17696
• 5-Amino-4'-methyl-biphenyl-3-carboxylic acid
• 5-Amino-4'-methylbiphenyl-3-carboxylic acid
• 5-Amino-4'-methyl-[1,1'-biphenyl]-3-carboxylic acid
• MFCD18318954
• SCHEMBL2708569

• MDL： MFCD18318954
• Inchi： 1S/C14H13NO2/c1-9-2-4-10(5-3-9)11-6-12(14(16)17)8-13(15)7-11/h2-8H,15H2,1H3,(H,16,17)
• InChI Key： VLTBHWJXBLGNJK-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC(=C1)C1C=CC(C)=CC=1)N)=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-5-(4-methylphenyl)benzoic Acid

Comprehensive Overview of 3-amino-5-(4-methylphenyl)benzoic Acid (CAS No. 129192-17-2): Properties, Applications, and Industry Insights

3-amino-5-(4-methylphenyl)benzoic Acid (CAS No. 129192-17-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This aromatic carboxylic acid derivative combines a benzoic acid core with an amino group and a 4-methylphenyl substituent, making it a valuable intermediate in synthetic chemistry. Researchers frequently search for "synthesis of 3-amino-5-(4-methylphenyl)benzoic Acid" or "CAS 129192-17-2 suppliers," reflecting its commercial and academic demand.

The compound’s molecular structure, characterized by its amino-functionalized benzene ring and methyl-substituted phenyl group, enables diverse reactivity patterns. This property aligns with trending topics like "green chemistry alternatives" and "high-efficiency catalysts," as it can serve as a building block for eco-friendly synthesis routes. Recent studies highlight its potential in designing non-toxic dyes and biocompatible polymers, addressing the growing demand for sustainable materials in industries such as textiles and medical devices.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the purity and identity of 3-amino-5-(4-methylphenyl)benzoic Acid. Questions such as "how to characterize CAS 129192-17-2" or "solubility of amino-substituted benzoic acids" frequently appear in scientific forums, underscoring the need for detailed technical data. The compound exhibits moderate solubility in polar organic solvents, which is critical for its application in drug formulation and material science.

In the pharmaceutical sector, 129192-17-2 is explored as a precursor for small-molecule APIs (Active Pharmaceutical Ingredients), particularly in oncology and neurology research. Its structural motifs are relevant to "targeted drug delivery systems," a hot topic in precision medicine. Additionally, its derivatives are investigated for anti-inflammatory and antioxidant properties, aligning with consumer interest in "natural product mimics" and "nutraceutical additives."

From an industrial perspective, the compound’s stability under controlled conditions makes it suitable for scale-up production. Manufacturers often optimize processes to address queries like "cost-effective synthesis of 3-amino-5-(4-methylphenyl)benzoic Acid" or "batch purity standards." Regulatory compliance, such as REACH and GMP guidelines, further ensures its safe handling and commercialization.

Emerging trends in AI-driven molecular design have also spotlighted CAS 129192-17-2 as a candidate for virtual screening and computational modeling. Researchers leverage its scaffold to predict novel bioactive compounds, responding to the surge in "machine learning for drug discovery" searches. This intersection of chemistry and technology highlights the compound’s forward-looking relevance.

In summary, 3-amino-5-(4-methylphenyl)benzoic Acid (CAS No. 129192-17-2) bridges fundamental research and industrial innovation. Its applications span pharmaceuticals, materials science, and sustainable chemistry, making it a compound of enduring interest. By addressing common search queries and aligning with contemporary scientific trends, this overview provides a holistic perspective on its significance.